2-Methyl-1,1-bis(methylsulfanyl)butane

• CAS No.: 59021-12-4
• Molecular Formula: C7H16S2
• Molecular Weight: 164.3 g/mol
• IUPAC Name: 2-methyl-1,1-bis(methylsulfanyl)butane
• InChI: InChI=1S/C7H16S2/c1-5-6(2)7(8-3)9-4/h6-7H,5H2,1-4H3
• InChI Key: NLVDWWVIPYVORR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(SC)SC

Description

2-Methyl-1,1-bis(methylsulfanyl)butane (C₇H₁₆S₂) is a branched thioether characterized by a four-carbon butane backbone. Its structure features two methylsulfanyl (-SMe) groups attached to the first carbon (C1) and a methyl (-CH₃) substituent on the second carbon (C2). This arrangement, following IUPAC nomenclature rules , results in a molecule with moderate polarity due to sulfur’s electronegativity (2.58 on the Pauling scale) and steric bulk from the branched alkyl groups. Thioethers like this compound are typically less reactive than their oxygen analogs (ethers) but exhibit unique solubility and stability profiles, making them relevant in organic synthesis and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1,1-bis(methylsulfanyl)butane typically involves the reaction of 2-methyl-1-butene with methylsulfanyl reagents under controlled conditions. One common method is the addition of methylsulfanyl groups to the double bond of 2-methyl-1-butene using a thiol reagent in the presence of a catalyst. The reaction is usually carried out at room temperature and may require an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of 2-Methyl-1,1-bis(methylsulfanyl)butane may involve similar synthetic routes but on a larger scale. The process may include steps such as purification and distillation to obtain the desired compound with high purity. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1,1-bis(methylsulfanyl)butane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert the compound into simpler sulfides or thiols.

Substitution: The methylsulfanyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides or amines can be used in substitution reactions, typically under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Simpler sulfides or thiols.

Substitution: Compounds with new functional groups replacing the methylsulfanyl groups.

Scientific Research Applications

2-Methyl-1,1-bis(methylsulfanyl)butane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in studies involving sulfur-containing compounds and their biological activities.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methyl-1,1-bis(methylsulfanyl)butane involves its interaction with molecular targets through its methylsulfanyl groups. These groups can participate in various chemical reactions, such as oxidation and substitution, leading to the formation of new compounds. The pathways involved may include the activation of specific enzymes or receptors, depending on the context of its use.

Comparison with Similar Compounds

Thioethers

1,1-Bis(methylsulfanyl)butane (C₆H₁₄S₂):

• Structure : Lacks the 2-methyl group, resulting in a linear C1-substituted thioether.
• Properties : Lower molecular weight (150.3 g/mol vs. 164.3 g/mol for the target compound) and reduced steric hindrance. Linear thioethers generally exhibit higher boiling points than branched analogs due to increased surface area for van der Waals interactions.
• Reactivity : More accessible sulfur lone pairs for nucleophilic reactions compared to the sterically hindered target compound.

Halogenated Derivatives

2-Methyl-1,1-dichlorobutane (C₅H₁₀Cl₂):

• Structure : Replaces -SMe groups with chlorine atoms.
• Properties : Higher polarity (Cl electronegativity: 3.16) leads to stronger dipole-dipole interactions and a higher boiling point (~145°C estimated) compared to the target compound.
• Reactivity : Prone to nucleophilic substitution (e.g., SN2), whereas thioethers are more stable under basic conditions.

Oxygen-Containing Analogues

2-Methyl-1,1-dimethoxybutane (C₇H₁₆O₂):

• Structure : Oxygen replaces sulfur in the ether groups.
• Properties : Lower boiling point (~120°C estimated) than thioethers due to weaker dipole interactions (oxygen’s electronegativity: 3.44 vs. sulfur’s 2.58). However, higher water solubility due to oxygen’s hydrogen-bonding capacity.

Hydroxy Derivatives

(R)-2-Methyl-1,4-butanediol (C₅H₁₂O₂): Structure: Contains hydroxyl (-OH) groups instead of thioethers and a chiral center at C2 ([α]D²⁰ = +8.71° to +11.7° in ethanol/methanol) . Properties: Higher boiling point (~230°C) and water solubility due to hydrogen bonding. The target compound lacks optical activity as its C1 substituents are symmetric.

Ketones

2-Butanone (C₄H₈O): Structure: A ketone with a carbonyl group (C=O) at C2. Properties: Lower molecular weight (72.11 g/mol) and boiling point (79.6°C) than the target compound, but higher polarity enables miscibility with polar solvents .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Water Solubility	Key Functional Groups
2-Methyl-1,1-bis(methylsulfanyl)butane	C₇H₁₆S₂	164.3	~160 (estimated)	Low	Thioethers (-SMe)
1,1-Bis(methylsulfanyl)butane	C₆H₁₄S₂	150.3	~170	Low	Thioethers (-SMe)
2-Methyl-1,1-dichlorobutane	C₅H₁₀Cl₂	157.0	~145	Insoluble	Halogens (-Cl)
2-Methyl-1,1-dimethoxybutane	C₇H₁₆O₂	132.2	~120	Moderate	Ethers (-OMe)
(R)-2-Methyl-1,4-butanediol	C₅H₁₂O₂	104.2	~230	High	Alcohols (-OH)
2-Butanone	C₄H₈O	72.11	79.6	Miscible	Ketone (C=O)

Key Findings

• Branching Effects : The 2-methyl group in the target compound reduces boiling point compared to linear analogs (e.g., 1,1-bis(methylsulfanyl)butane) due to decreased surface area for intermolecular interactions.
• Polarity vs. Reactivity : Despite sulfur’s lower electronegativity, thioethers exhibit greater chemical stability than ethers or chlorinated compounds under acidic conditions.
• Solubility Trends: Hydroxy derivatives (e.g., 2-methyl-1,4-butanediol) dominate in water solubility, while thioethers and halides are more compatible with nonpolar solvents .